Cas no 1361912-74-4 (Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate)

• Product Name: Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate
• CAS No: 1361912-74-4
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4798212
• Update Time: 2025-07-20

Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate

• Inchi： 1S/C11H14F2N2O2/c1-6-8(3-9(16)17-2)15-5-7(4-14)10(6)11(12)13/h5,11H,3-4,14H2,1-2H3
• InChI Key： HNEOSEDKMRQSRZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)OC)C=1C)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate

Recent Advances in the Study of Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate (CAS: 1361912-74-4)

The compound Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate (CAS: 1361912-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the primary areas of investigation has been the optimization of synthetic routes for Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate. Researchers have reported improved yields and purity through novel catalytic methods, which are critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the difluoromethyl and aminomethyl groups, are believed to contribute to its bioactivity and metabolic stability.

In pharmacological studies, Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate has demonstrated notable activity in modulating specific biological pathways. For instance, recent in vitro and in vivo studies have highlighted its role as a potential inhibitor of certain enzymes involved in inflammatory and oncogenic processes. These findings suggest that the compound could be a valuable candidate for the development of new anti-inflammatory or anticancer agents.

Furthermore, the compound's utility as an intermediate in the synthesis of more complex molecules has been explored. Researchers have successfully incorporated it into the design of novel drug candidates, leveraging its structural versatility to enhance binding affinity and selectivity. This approach has opened new avenues for the development of targeted therapies with improved efficacy and reduced side effects.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through detailed structural-activity relationship (SAR) studies and advanced computational modeling. These efforts are expected to provide deeper insights into the compound's therapeutic potential and guide future drug development initiatives.

In conclusion, Methyl 5-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetate (CAS: 1361912-74-4) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and demonstrated bioactivity make it a compelling candidate for further investigation. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate these findings into clinically relevant therapies.